Cas no 1984147-36-5 (ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate)

ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate structure
1984147-36-5 structure
Product Name:ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate
CAS No:1984147-36-5
MF:C11H13N3O3
MW:235.239222288132
CID:6445058
PubChem ID:99992546
Update Time:2024-01-11

ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate
    • 1984147-36-5
    • ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate
    • 5-(4-Amino-pyrazol-1-ylmethyl)-furan-2-carboxylic acid ethyl ester
    • EN300-19346670
    • Inchi: 1S/C11H13N3O3/c1-2-16-11(15)10-4-3-9(17-10)7-14-6-8(12)5-13-14/h3-6H,2,7,12H2,1H3
    • InChI Key: MNSJJFWRGDFACX-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC=C1CN1C=C(C=N1)N

Computed Properties

  • Exact Mass: 235.09569129g/mol
  • Monoisotopic Mass: 235.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 83.3Ų

ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate Pricemore >>

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